1-(3-Pyrrolidinylmethyl)piperidine dihydrochloride
Overview
Description
1-(3-Pyrrolidinylmethyl)piperidine dihydrochloride is a useful research compound. Its molecular formula is C10H22Cl2N2 and its molecular weight is 241.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- 1-(3-Pyrrolidinylmethyl)piperidine, a conformationally rigid diamine, has significant importance in medicinal chemistry. A novel method for its synthesis has been developed, which is more efficient for producing large quantities compared to the previous complex, multi-stage methods (Smaliy et al., 2011).
Application in Medicinal Chemistry
- Piperidine derivatives, including those with a 1-(3-pyrrolidinylmethyl)piperidine nucleus, have been synthesized and identified as potent kappa-opioid receptor agonists. These compounds, with modifications in the piperidine nucleus and pyrrolidinylmethyl side chain, show significant activity in specific biological assays (Scopes et al., 1992).
Advanced Organic Synthesis
- In the field of organic synthesis, this compound has been used in the formation of complex structures like bacteriochlorins, which are integral for studies in near-infrared absorbers. The incorporation of a spiro-piperidine unit has allowed for significant advancements in molecular design and tailoring of spectral properties (Reddy et al., 2013).
Analyzing Biological and Chemical Structures
- Studies on the crystal and molecular structure of related compounds, like hexahydropyridine (piperidine) hydrochloride, provide valuable insights into their chemical properties and potential applications in various fields, including psychobiology (Dattagupta & Saha, 1975).
Biochemical Research
- Piperidine alkaloids derived from Anacyclus pyrethrum, featuring diverse skeletons including pyrrolidinylmethyl, have been isolated and studied for their potential effects in inhibiting protein-protein interactions, with implications in medical and agricultural research (Chen et al., 2018).
Properties
IUPAC Name |
1-(pyrrolidin-3-ylmethyl)piperidine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2.2ClH/c1-2-6-12(7-3-1)9-10-4-5-11-8-10;;/h10-11H,1-9H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUQXRGQDEBXQBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CC2CCNC2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
